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Compound of Interest

Compound Name: 2-(Aminomethyl)piperidine

Cat. No.: B033004

Technical Guide: Physical Properties of 2-
(Aminomethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 2-
(Aminomethyl)piperidine, a versatile building block in the synthesis of pharmaceuticals and
other specialty chemicals. The data presented is compiled from various chemical suppliers and
safety data sheets.

Core Physical Properties

The boiling point and density are fundamental physical constants critical for the handling,
processing, and characterization of 2-(Aminomethyl)piperidine in a laboratory or industrial
setting.

Data Presentation

The following table summarizes the reported boiling point and density of 2-
(Aminomethyl)piperidine. It is important to note the conditions under which these values were
determined, particularly the pressure for boiling point measurements.
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Physical Property Value Conditions
Boiling Point 176.9 °C at 760 mmHg[1]
67 °C at 12 mmHg[2]

63 - 66 °C at 12 mmHg[3][4]

Density 0.9406 g/cm3 at 25 °C[1]
0.9406 g/mL at 25 °C[5][6]

0.942 g/mL Not specified

0.94 g/mL Not specified[2]

Specific Gravity 0.94 at 20/20 °C

Experimental Protocols

The provided search results from chemical suppliers and safety data sheets list the physical

properties of 2-(Aminomethyl)piperidine but do not include detailed experimental

methodologies for how these specific values were determined. Standard analytical methods

such as distillation for boiling point determination and pycnometry or densitometry for density

measurements are typically employed. For precise and reproducible results, researchers

should adhere to established protocols from recognized standards organizations.

Logical Relationship of Physical Properties

The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties discussed in this guide.
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Figure 1. Physical Properties of 2-(Aminomethyl)piperidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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